Cas no 5602-19-7 (6-cyanohexanoic acid)

• Product Name: 6-cyanohexanoic acid
• CAS No: 5602-19-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1596394
• PubChem ID: 79713
• Update Time: 2025-04-21

6-cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyanohexanoic acid
• SCHEMBL504189
• EN300-212489
• 6-Cyanohexanoicacid
• DTXSID40971402
• 5602-19-7
• 6-Cyanocaproic acid
• .epsilon.-Cyanocaproic acid
• AKOS006285170
• NS00044431
• Hexanoic acid, 6-cyano-
• EINECS 227-023-0

• Inchi： 1S/C7H11NO2/c8-6-4-2-1-3-5-7(9)10/h1-5H2,(H,9,10)
• InChI Key： INHNHRQXVDVIDZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC#N)=O

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.068
• Boiling Point: 325°C at 760 mmHg
• Flash Point: 150.3°C
• Refractive Index: 1.456
• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids